Cas no 15287-80-6 (Butanoic acid,2-methylcyclohexyl ester, trans- (9CI))
15287-80-6 structure
Product Name:Butanoic acid,2-methylcyclohexyl ester, trans- (9CI)
CAS No:15287-80-6
MF:C11H20O2
MW:184.275303840637
CID:120896
PubChem ID:91695905
Update Time:2025-04-18
Butanoic acid,2-methylcyclohexyl ester, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-methylcyclohexyl ester, trans- (9CI)
- Butanoic acid, 2-methylcyclohexyl ester, trans-
- Butyric acid, 2-methylcyclohexyl ester, trans-
- 2-Methylcyclohexyl butyrate, (E)-
- 15287-80-6
- HCOITROLBWKDTC-NXEZZACHSA-N
- Butanoic acid,2-methylcyclohexyl ester,trans-
-
- Inchi: 1S/C11H20O2/c1-3-6-11(12)13-10-8-5-4-7-9(10)2/h9-10H,3-8H2,1-2H3/t9-,10-/m1/s1
- InChI Key: HCOITROLBWKDTC-NXEZZACHSA-N
- SMILES: O(C(CCC)=O)[C@@H]1CCCC[C@H]1C
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoic acid,2-methylcyclohexyl ester, trans- (9CI) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
15287-80-6 (Butanoic acid,2-methylcyclohexyl ester, trans- (9CI)) Related Products
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